Cas no 22830-45-1 (Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate)

• Product Name: Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate
• CAS No: 22830-45-1
• Molecular Formula: C₁₂H₂₈FeO₁₆
• Molecular Weight: 484.1861
• MDL: MFCD04037236
• CID: 88381
• PubChem ID: 24861251

Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate Properties

Names and Identifiers

• Ferrous gluconate dihydrate
• Iron(II) gluconate dihydrate
• Iron(II) D-gluconate dihydrate
• D-gluconic acid,iron (II)-compound
• D-Gluconsaeure,Eisen(II)-Verbindung
• gluconic acid iron(ii) salt
• GLUCONIC ACID IRON(II) SALT HYDRATE
• IRON (II) GLUCONATE
• Iron(II) D-gluconicdihydrate
• Iron(II) Gluconate Hydrate
• Gluconic acid,iron(II)salt,hydrate(2：1：2)
• ferrousgluconatedihydrate
• Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate
• Iron D-gluconate dihydrate
• A878426
• iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;hydrate
• 699014-53-4
• PD057339
• 22830-45-1
• Iron(II)gluconatehydrate
• Iron(ii)gluconate hydrate
• iron(2+);(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate;hydrate
• BJBSKTPEFSQVHL-XRDLMGPZSA-L

• MDL： MFCD04037236
• InChIKey： DLTLQHHLCQRGHU-SYAJEJNSSA-N
• Inchi： 1S/2C6H12O7.Fe.2H2O/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;;;/h2*2-5,7-11H,1H2,(H,12,13);;2*1H2/t2*2-,3-,4+,5-;;;/m11.../s1
• SMILES： [Fe].O([H])[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@]([H])(C(=O)O[H])O[H])O[H].O([H])[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@]([H])(C(=O)O[H])O[H])O[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 482.05700
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 10
• Monoisotopic Mass: 484.073
• Heavy Atom Count: 29
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 279

Experimental Properties

• LogP: -9.78670
• PSA: 301.02000
• Merck: 4047
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol.
• Boiling Point: No data available
• Melting Point: 188 °C (dec.) (lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Light yellowish gray or slightly grayish green yellow particles or powder, slightly Caramel odor 2. density (g/ml, 25/4 ℃)
• Optical Activity: [α]25/D +6.7°, c = 1 in H2O
• Density: 1.14

Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate Security Information

• RTECS：LZ5180000
• WGK Germany：2
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning
• TSCA：Yes

Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives